Cas no 1807139-62-3 (2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride
• CAS No: 1807139-62-3
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4893775
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-2-4(15(8,13)14)5(11)6(12-3)7(9)10/h2,7H,1H3
• InChI Key： AKRDFRBPXUFKIB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride

Comprehensive Guide to 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride (CAS No. 1807139-62-3)

2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride (CAS No. 1807139-62-3) is a highly specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a difluoromethyl group, an iodo substituent, and a sulfonyl chloride moiety, serves as a versatile intermediate in the development of novel bioactive molecules. Its applications span across agrochemicals, medicinal chemistry, and material science, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride is C₇H₅ClF₂INO₂S, with a molecular weight of approximately 363.53 g/mol. The presence of the sulfonyl chloride group makes it a reactive intermediate, often employed in nucleophilic substitution reactions to introduce sulfonamide functionalities into target molecules. This property is particularly valuable in drug discovery, where sulfonamides are known for their broad-spectrum biological activities.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride is its role in the synthesis of fluorinated compounds. Fluorine-containing molecules are increasingly sought after in pharmaceutical and agrochemical industries due to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in this compound provides a strategic advantage in designing molecules with improved pharmacokinetic properties.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The iodo substituent in 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride makes it an excellent candidate for such transformations, enabling the construction of complex molecular architectures with high precision. Researchers are also exploring its potential in click chemistry and bioconjugation, further expanding its applications.

From a commercial perspective, 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride is available through specialized chemical suppliers, often in quantities tailored for research and development purposes. Its synthesis typically involves multi-step procedures, starting from readily available pyridine precursors, followed by selective halogenation and sulfonylation. Quality control measures, including HPLC and NMR analysis, ensure the compound's purity and suitability for sensitive applications.

Environmental and safety considerations are paramount when handling 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Storage conditions typically involve keeping the compound in a cool, dry place, away from moisture and incompatible substances.

The versatility of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride is further highlighted by its potential applications in material science. For instance, its incorporation into polymers and coatings can impart unique properties such as enhanced durability and chemical resistance. Additionally, its use in the development of fluorescent probes and sensors is an area of active investigation, leveraging the electronic effects of the difluoromethyl and iodo groups.

For researchers looking to explore the capabilities of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride, it is advisable to consult recent literature and patents for innovative synthetic methodologies. Collaborative efforts between academia and industry are likely to uncover new applications, further solidifying its position as a valuable building block in modern chemistry.

In summary, 2-(Difluoromethyl)-3-iodo-6-methylpyridine-4-sulfonyl chloride (CAS No. 1807139-62-3) represents a cutting-edge intermediate with broad utility in pharmaceutical, agrochemical, and material science research. Its unique structural features and reactivity profile make it a compelling choice for scientists aiming to push the boundaries of molecular design and innovation.